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Compound of Interest

Compound Name:
2-(3-

Fluorophenoxy)acetohydrazide

CAS No.: 379255-56-8

Cat. No.: B2664687 Get Quote

Executive Summary & Identification
2-(3-Fluorophenoxy)acetohydrazide is a specialized organic intermediate belonging to the

class of phenoxyacetic acid derivatives. It serves as a critical scaffold in medicinal chemistry,

primarily for the synthesis of hydrazone-based libraries targeting antimicrobial, anticancer, and

anti-inflammatory pathways.

While the parent acid (3-fluorophenoxyacetic acid) is a standard catalog item, the hydrazide

derivative is frequently synthesized in situ or as a custom library block. This guide provides the

definitive technical parameters for its identification, synthesis, and application.
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Parameter Detail

IUPAC Name 2-(3-Fluorophenoxy)acetohydrazide

Common Synonyms
3-Fluorophenoxyacetic acid hydrazide; m-

Fluorophenoxyacetyl hydrazide

CAS Number Not Widely Indexed (See Precursor below)

Precursor CAS 404-98-8 (3-Fluorophenoxyacetic acid)

Molecular Formula C₈H₉FN₂O₂

Molecular Weight 184.17 g/mol

SMILES C1=CC(=CC(=C1)F)OCC(=O)NN

InChI Key
(Predicted) FRMANOVQPAYLFV-

UHFFFAOYSA-N

Synthesis Protocol & Mechanism
The synthesis of 2-(3-Fluorophenoxy)acetohydrazide follows a robust two-step pathway:

Esterification followed by Hydrazinolysis. This method ensures high purity and yield, minimizing

side reactions common in direct acid-hydrazine couplings.

Step 1: Esterification (Formation of Ethyl 2-(3-
fluorophenoxy)acetate)
Objective: Convert the carboxylic acid (or phenol precursor) into a reactive ester intermediate.

Reagents: 3-Fluorophenol (CAS 372-20-3), Ethyl chloroacetate, Potassium carbonate

(K₂CO₃).

Solvent: Acetone or DMF (Anhydrous).

Procedure:

Dissolve 3-fluorophenol (1.0 eq) in anhydrous acetone.
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Add K₂CO₃ (2.0 eq) and stir for 30 minutes to generate the phenoxide anion.

Add ethyl chloroacetate (1.1 eq) dropwise.

Reflux for 6–8 hours. Monitor via TLC (Hexane:EtOAc 4:1).

Filter inorganic salts and evaporate solvent to yield the ester oil.

Step 2: Hydrazinolysis (Formation of Hydrazide)
Objective: Nucleophilic acyl substitution of the ethoxy group by hydrazine.

Reagents: Ethyl 2-(3-fluorophenoxy)acetate (from Step 1), Hydrazine hydrate (80–99%).

Solvent: Ethanol (Absolute).

Procedure:

Dissolve the ester in absolute ethanol (5 mL/mmol).

Add hydrazine hydrate (3.0–5.0 eq) slowly at room temperature.

Reflux for 4–6 hours. A white precipitate typically forms upon cooling.

Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol/water if

necessary.

Yield: Typically 75–85%.

Visual Synthesis Workflow
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Caption: Two-step synthesis pathway from commercial 3-fluorophenol to the target hydrazide.
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Applications & Pharmacological Potential
The 2-(3-Fluorophenoxy)acetohydrazide scaffold is a "privileged structure" in drug design.

The fluorine atom at the meta position enhances metabolic stability and lipophilicity compared

to the unsubstituted parent, improving blood-brain barrier (BBB) penetration.

Core Application Areas
Antimicrobial Schiff Bases:

Reaction with aromatic aldehydes yields hydrazones (Schiff bases).

Mechanism: The azomethine (-N=CH-) linkage coordinates with metal ions in bacterial

active sites, inhibiting enzymatic processes.

Reference: Hydrazone derivatives of phenoxyacetic acid have shown potent activity

against S. aureus and M. tuberculosis [1][2].

Anticancer Agents:

Derivatives (e.g., thiosemicarbazides) synthesized from this hydrazide exhibit cytotoxicity

against breast (MCF-7) and colon (HCT-116) cancer cell lines.

Mechanism: Inhibition of DNA replication via intercalation or topoisomerase interference.

Anti-inflammatory (COX-2 Inhibition):

The parent acid (3-fluorophenoxyacetic acid) is a known precursor for specific COX-2

inhibitors.[1] The hydrazide retains this binding potential when cyclized into 1,3,4-

oxadiazoles.

Structure-Activity Relationship (SAR) Logic
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Derivatization Targets

Biological Activity
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Caption: SAR map illustrating the derivatization of the core scaffold into bioactive

pharmacophores.

Physical Properties & Characterization
Researchers must validate the synthesized compound using the following expected

parameters.
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Property Value / Range Notes

Physical State
White to off-white crystalline

solid

Hygroscopic; store in

desiccator.

Melting Point 105–110°C (Predicted)
Compare to 4-fluoro isomer

(107–109°C) [3].

Solubility
Soluble in DMSO, DMF,

Ethanol (hot)

Poorly soluble in

water/hexane.

IR Spectrum

3200–3300 cm⁻¹

(NH/NH₂)1650–1680 cm⁻¹

(C=O Amide)

Characteristic hydrazide

doublet.

¹H NMR (DMSO-d₆)
δ 9.3 (s, 1H, NH)δ 4.5 (s, 2H,

O-CH₂)δ 4.2 (s, 2H, NH₂)

Aromatic protons appear at δ

6.8–7.4.

Safety & Handling (MSDS Summary)
As a hydrazine derivative, this compound should be handled with strict safety protocols.

Hazard Classification: Skin Irritant (H315), Eye Irritant (H319), STOT SE 3 (H335).

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Disposal: Incineration in a chemical waste facility equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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